Cas no 853928-01-5 (7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid)

7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid structure

853928-01-5 structure

Product Name:7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid

CAS No:853928-01-5

Molecular Formula:C₁₁H₈O₆

Molecular Weight:236.177623748779

MDL:MFCD25967855

CID:5026259

7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Properties

Names and Identifiers

- 7-hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid
- 7-hydroxy-6-methoxy-2-oxochromene-3-carboxylic acid
- 2-Oxo-6-methoxy-7-hydroxy-2H-1-benzopyran-3-carboxylic acid
- MDL： MFCD25967855
- InChIKey： VXNWMOVVNNSHBY-UHFFFAOYSA-N
- Inchi： 1S/C11H8O6/c1-16-9-3-5-2-6(10(13)14)11(15)17-8(5)4-7(9)12/h2-4,12H,1H3,(H,13,14)
- SMILES： O1C(C(C(=O)O)=CC2C=C(C(=CC1=2)O)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Heavy Atom Count: 17
Complexity: 374
XLogP3: 1.8
Topological Polar Surface Area: 93.1

7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB503742-50 mg	7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid; .	853928-01-5		50mg	€109.00	2023-04-18

7-Hydroxy-6-methoxy-2-oxo-2H-chromene-3-carboxylic acid Related Literature

1. Side chain elongation causes a change from enthalpy driven to entropy driven binding in the molecular recognition of tetraanionic peptidesElectronic supplementary information (ESI) available: isothermal titration calorimetry, 1HNMR and NOE data. See http://www.rsc.org/suppdata/cc/b0/b003728l/

Xavier Salvatella,Mark W. Peczuh,Margarida Gair\u00ed,Rishi K. Jain,Jorge S\u00e1nchez-Quesada,Javier de Mendoza,Andrew D. Hamilton,Ernest Giralt Chem. Commun., 2000, 1399-1400
2. An azido-bridged disc-like heptanuclear cobalt(ii) cluster: towards a single-molecule magnet†

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J. Mater. Chem. C, 2020,8, 9576-9584
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Naushad Ahmed,Kamal Uddin Ansari Dalton Trans., 2022,51, 8766-8776
5. Boosting the photogenerated charge separation of g-C3N4 by constructing a Ni@Ni2P cocatalyst with a core–shell structure†

Lingling Bi,Xiaobo Liang,Lijing Zhang,Jinlong Jiang,Tao Hu,Nannan Wu,Tengfeng Xie New J. Chem., 2022,46, 23379-23385
6. Exfoliated clay nanosheets as an efficient additive for improving the electrode functionality of graphene-based nanocomposites†

Kanyaporn Adpakpang,Seung Mi Oh,Boyeon Park,Seong-Ju Hwang Inorg. Chem. Front., 2017,4, 521-529
7. Building Fe(iii)clusters with derivatised salicylaldoximes†

Kevin Mason,Ian A. Gass,Simon Parsons,Anna Collins,Fraser J. White,Alexandra M. Z. Slawin,Euan K. Brechin,Peter A. Tasker Dalton Trans., 2010,39, 2727-2734
8. Which one is faster? A kinetic investigation of Pd and Ni catalyzed Negishi-type oxidative coupling reactions†

Jie Xin,Heng Zhang Dalton Trans., 2015,44, 19777-19781
9. Oxalate promoted iron dissolution of hematite via proton coupled electron transfer†

Guangming Zhan,Yumin Fang,Meng Zhang,Shiyu Cao,Tianyuan Xu,Cancan Ling,Huayu Gu,Xiao Liu,Lizhi Zhang Environ. Sci.: Nano, 2022,9, 1770-1779
10. Li3CaB2O5F: a unique sandwich-like structure with diverse and wide Li ion diffusion pathways†

Mengmeng Ding,JingJing Xu,Hongping Wu,Hongwei Yu,Zhanggui Hu,Jiyang Wang,Yicheng Wu Dalton Trans., 2020,49, 12184-12188

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